Cas no 20129-63-9 (Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI))

• Product Name: Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI)
• CAS No: 20129-63-9
• MF: C₂₂H₂₈O₁₀
• MW: 452.451727867126
• CID: 287728
• PubChem ID: 260521
• Update Time: 2025-04-19

Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI) Chemical and Physical Properties

Names and Identifiers

• Butyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI)
• [2,4,5-tri(butanoyloxy)-3,6-dioxocyclohexa-1,4-dien-1-yl] butanoate
• 3,6-dioxocyclohexa-1,4-diene-1,2,4,5-tetrayl tetrabutanoate
• DTXSID60293754
• NSC91869
• 20129-63-9
• NSC-91869

• Inchi： 1S/C22H28O10/c1-5-9-13(23)29-19-17(27)21(31-15(25)11-7-3)22(32-16(26)12-8-4)18(28)20(19)30-14(24)10-6-2/h5-12H2,1-4H3
• InChI Key： NHMHPUBQUINIEZ-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C1C(C(=C(C(C=1OC(CCC)=O)=O)OC(CCC)=O)OC(CCC)=O)=O

Computed Properties

• Exact Mass: 452.16824
• Monoisotopic Mass: 452.16824709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 139.34